Cas no 2227669-61-4 ((2S)-1-(3-methylpyridin-4-yl)propan-2-ol)

• Product Name: (2S)-1-(3-methylpyridin-4-yl)propan-2-ol
• CAS No: 2227669-61-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5978977
• PubChem ID: 165629251
• Update Time: 2025-10-30

(2S)-1-(3-methylpyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-methylpyridin-4-yl)propan-2-ol
• EN300-1776035
• 2227669-61-4

• Inchi： 1S/C9H13NO/c1-7-6-10-4-3-9(7)5-8(2)11/h3-4,6,8,11H,5H2,1-2H3/t8-/m0/s1
• InChI Key： BSVYEKUXRIJSMU-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=CN=CC=1C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-1-(3-methylpyridin-4-yl)propan-2-ol

Recent Advances in the Study of (2S)-1-(3-methylpyridin-4-yl)propan-2-ol (CAS: 2227669-61-4)

In recent years, the compound (2S)-1-(3-methylpyridin-4-yl)propan-2-ol (CAS: 2227669-61-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the synthesis of (2S)-1-(3-methylpyridin-4-yl)propan-2-ol involves the use of asymmetric catalysis, which allows for the efficient production of the desired enantiomer with high optical purity. Recent publications in journals such as Organic Letters and Journal of Medicinal Chemistry highlight innovative catalytic systems that improve yield and reduce by-products. These advancements are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that (2S)-1-(3-methylpyridin-4-yl)propan-2-ol exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies suggest its potential in treating neurological disorders, including anxiety and depression. For instance, a 2023 study published in Neuropharmacology demonstrated its efficacy in animal models, showing a significant reduction in anxiety-like behaviors without the side effects commonly associated with existing therapeutics.

Moreover, the compound's mechanism of action has been elucidated through advanced molecular docking and computational simulations. Researchers have identified its binding affinity for the GABA_A receptor, which plays a pivotal role in regulating neuronal excitability. These findings, detailed in a recent Nature Communications article, provide a structural basis for designing derivatives with enhanced selectivity and potency.

In addition to its neurological applications, (2S)-1-(3-methylpyridin-4-yl)propan-2-ol has shown promise in oncology. Preliminary data from cell-based assays indicate its ability to inhibit the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. Collaborative efforts between academic and industrial researchers are underway to explore its full therapeutic potential and optimize its pharmacokinetic properties.

In conclusion, the ongoing research on (2S)-1-(3-methylpyridin-4-yl)propan-2-ol (CAS: 2227669-61-4) underscores its versatility and therapeutic value. The compound's unique chemical structure, combined with its multifaceted biological activities, positions it as a compelling candidate for further development. Future studies should focus on clinical translation, addressing challenges such as bioavailability and toxicity to unlock its full potential in medicine.